1,1'-[1,4-Phenylenedi(propane-2,2-diyl)]bis{4-[(propan-2-yl)oxy]benzene}

• CAS No.: 61907-82-2
• Molecular Formula: C30H38O2
• Molecular Weight: 430.6 g/mol
• IUPAC Name: 1,4-bis[2-(4-propan-2-yloxyphenyl)propan-2-yl]benzene
• InChI: InChI=1S/C30H38O2/c1-21(2)31-27-17-13-25(14-18-27)29(5,6)23-9-11-24(12-10-23)30(7,8)26-15-19-28(20-16-26)32-22(3)4/h9-22H,1-8H3
• InChI Key: FJJXJKQSFDFPPO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(C)(C)C2=CC=C(C=C2)C(C)(C)C3=CC=C(C=C3)OC(C)C

Description

1,1’-[1,4-Phenylenedi(propane-2,2-diyl)]bis{4-[(propan-2-yl)oxy]benzene} is a complex organic compound with the molecular formula C21H28O4 It is known for its unique structural properties, which include a central phenylene group flanked by two propane-2,2-diyl groups, each connected to a 4-[(propan-2-yl)oxy]benzene moiety

Preparation Methods

The synthesis of 1,1’-[1,4-Phenylenedi(propane-2,2-diyl)]bis{4-[(propan-2-yl)oxy]benzene} typically involves the reaction of 1,4-phenylenedi(propane-2,2-diyl) with 4-[(propan-2-yl)oxy]benzene under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

1,1’-[1,4-Phenylenedi(propane-2,2-diyl)]bis{4-[(propan-2-yl)oxy]benzene} undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups. Common reagents used in these reactions include halogens, acids, and bases.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1,1’-[1,4-Phenylenedi(propane-2,2-diyl)]bis{4-[(propan-2-yl)oxy]benzene} has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: The compound is studied for its potential biological activities, including its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug delivery systems or as a pharmaceutical intermediate.

Industry: The compound is used in the production of specialty chemicals, coatings, and materials with specific properties.

Mechanism of Action

The mechanism of action of 1,1’-[1,4-Phenylenedi(propane-2,2-diyl)]bis{4-[(propan-2-yl)oxy]benzene} involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1,1’-[1,4-Phenylenedi(propane-2,2-diyl)]bis{4-[(propan-2-yl)oxy]benzene} can be compared with other similar compounds, such as:

4,4’-[1,4-Phenylenedi(propane-2,2-diyl)]bisphenol: This compound has a similar central phenylene group but different substituents, leading to distinct chemical and physical properties.

1,1’-[1,4-Phenylenedi(E)-2,1-ethenediyl]bis(2,4-dinitrobenzene): This compound features a phenylene group with different functional groups, resulting in different reactivity and applications.

The uniqueness of 1,1’-[1,4-Phenylenedi(propane-2,2-diyl)]bis{4-[(propan-2-yl)oxy]benzene} lies in its specific structural arrangement and the resulting chemical properties, which make it suitable for a variety of specialized applications.